Cas no 357336-19-7 ((4S)-Brivaracetam)

• Product Name: (4S)-Brivaracetam
• CAS No: 357336-19-7
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 1058974
• Update Time: 2025-06-08

(4S)-Brivaracetam Chemical and Physical Properties

Names and Identifiers

• (4S)-Brivaracetam
• (2S)-2-[(4S)-2-oxo-4-propylpyrrolidin-1-yl]butanamide
• MSYKRHVOOPPJKU-IUCAKERBSA-N
• 1-Pyrrolidineacetamide, alpha-ethyl-2-oxo-4-propyl-, (alphaS,4S)-
• BDBM50422540
• (2S)-2-[2-oxo-(4S)-4-propyl-1-pyrrolidinyl]butanamide

• Inchi： 1S/C11H20N2O2/c1-3-5-8-6-10(14)13(7-8)9(4-2)11(12)15/h8-9H,3-7H2,1-2H3,(H2,12,15)/t8-,9-/m0/s1
• InChI Key： MSYKRHVOOPPJKU-IUCAKERBSA-N
• SMILES： O=C1C[C@H](CCC)CN1[C@H](C(N)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Topological Polar Surface Area: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4S)-Brivaracetam

Introduction to (4S)-Brivaracetam (CAS No. 357336-19-7)

(4S)-Brivaracetam, identified by the chemical compound code CAS No. 357336-19-7, is a highly specialized pharmaceutical compound that has garnered significant attention in the field of neurology and pharmacology. This compound belongs to the class of racetams, which are known for their cognitive-enhancing properties. Specifically, (4S)-Brivaracetam is the enantiomer of brivaracetam, a drug that has been extensively studied for its potential in treating various neurological disorders.

The molecular structure of (4S)-Brivaracetam is characterized by its stereospecificity, which plays a crucial role in its pharmacological activity. The (4S) configuration of the molecule contributes to its unique interaction with neurotransmitter systems in the brain. This specificity has been a focal point in recent research, as it allows for more targeted and effective therapeutic interventions.

In recent years, there has been a surge in research aimed at understanding the mechanisms of action of (4S)-Brivaracetam. Studies have shown that this compound exerts its effects primarily by modulating the activity of the gamma-aminobutyric acid (GABA) receptor system. Specifically, it enhances the binding affinity of GABA-A receptors, particularly those containing the alpha-1 subunit, which is implicated in various neurological conditions.

One of the most compelling aspects of (4S)-Brivaracetam is its potential in treating epilepsy. Clinical trials have demonstrated that this compound exhibits significant anticonvulsant properties, making it a promising candidate for patients with refractory epilepsy. The enantiomeric purity of (4S)-Brivaracetam ensures higher efficacy and reduced side effects compared to its racemic counterpart, brivaracetam.

The pharmacokinetic profile of (4S)-Brivaracetam is another area of interest. Unlike many other anticonvulsants that exhibit complex absorption and distribution patterns, (4S)-Brivaracetam demonstrates linear pharmacokinetics with high bioavailability. This makes it an attractive option for both oral and intravenous administration, offering flexibility in dosing regimens.

Recent advancements in neuroimaging techniques have allowed researchers to visualize the effects of (4S)-Brivaracetam on brain activity more precisely. Functional magnetic resonance imaging (fMRI) studies have shown that this compound can modulate neuronal activity in regions associated with cognitive function and seizure propagation. These findings provide valuable insights into how (4S)-Brivaracetam exerts its therapeutic effects.

The development of novel formulations for (4S)-Brivaracetam is an ongoing area of research. Efforts are being made to optimize delivery systems to enhance patient compliance and therapeutic outcomes. For instance, sustained-release formulations are being explored to provide longer-lasting effects with fewer dosing requirements.

Ethical considerations and patient safety are paramount in the development and use of any pharmaceutical compound like (4S)-Brivaracetam. Rigorous clinical trials are conducted to evaluate both efficacy and safety profiles before regulatory approval. These trials involve diverse patient populations to ensure broad applicability and minimize potential adverse effects.

The future prospects for (4S)-Brivaracetam appear promising, with ongoing research exploring its potential in treating other neurological disorders beyond epilepsy. Investigational studies are examining its role in cognitive disorders such as Alzheimer's disease and attention deficit hyperactivity disorder (ADHD). The ability of (4S)-Brivaracetam to modulate neurotransmitter systems makes it a versatile candidate for multiple therapeutic applications.

In conclusion, (4S)-Brivaracetam (CAS No. 357336-19-7) represents a significant advancement in neuropharmacology due to its targeted mechanism of action, favorable pharmacokinetic profile, and promising clinical outcomes. As research continues to uncover new applications and refine delivery methods, this compound is poised to play a crucial role in managing neurological conditions effectively.